![molecular formula C13H20N2O2 B6235257 tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate CAS No. 209899-47-8](/img/no-structure.png)
tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate
Overview
Description
Tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate, also known as BAMMC, is a small molecule that has been used in a variety of scientific research applications. It has become a popular choice due to its ability to act as a substrate for enzymes, its low toxicity, and its relatively low cost. BAMMC is a versatile compound that can be used to study a variety of biochemical and physiological processes.
Scientific Research Applications
Tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate is used in a variety of scientific research applications. It has been used to study the mechanism of action of enzymes, to study the biochemical and physiological effects of drugs, and to study the structure and function of proteins. tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate has also been used to study the structure of DNA and to study the regulation of gene expression. It has also been used to study the structure and function of cell membranes.
Mechanism of Action
Tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate acts as a substrate for enzymes, meaning that it binds to an enzyme and facilitates the catalytic reaction. The enzyme binds to tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate and then catalyzes the reaction, producing the desired product. tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate is also a substrate for other proteins, such as receptors, which can bind to tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate and initiate a signaling cascade.
Biochemical and Physiological Effects
tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, to modulate the activity of receptors, to modulate the expression of genes, and to affect the structure and function of cell membranes. It has also been shown to affect the metabolism of drugs and to modulate the activity of immune cells.
Advantages and Limitations for Lab Experiments
Tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate has a number of advantages for use in laboratory experiments. It is relatively inexpensive, it is non-toxic, and it is readily available. It also has a relatively low molecular weight, making it easy to manipulate and handle. Additionally, it has a relatively high solubility, making it easy to incorporate into solutions.
The main limitation of tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate is that it is not very stable and can degrade over time. Additionally, it can be difficult to synthesize and requires specialized equipment.
Future Directions
The use of tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate in scientific research is still in its early stages and there are many potential future directions that could be explored. For example, tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate could be used to study the structure and function of proteins, to study the regulation of gene expression, to study the structure of DNA, and to study the biochemical and physiological effects of drugs. Additionally, tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate could be used to study the structure and function of cell membranes and to study the metabolism of drugs. Finally, tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate could be used to study the activity of enzymes and to study the activity of receptors.
Synthesis Methods
Tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate is synthesized from tert-butyl carbamate and 5-amino-2-methylphenylmethanol. The reaction is catalyzed by sodium hydroxide and proceeds in two steps. In the first step, the tert-butyl carbamate and 5-amino-2-methylphenylmethanol react to form an intermediate product, 5-amino-2-methylphenylmethylcarbamate. In the second step, the intermediate product is reacted with tert-butyl chloride to produce tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate involves the reaction of tert-butyl chloroformate with 5-amino-2-methylbenzylamine in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl chloroformate", "5-amino-2-methylbenzylamine", "base (e.g. triethylamine)" ], "Reaction": [ "Add 5-amino-2-methylbenzylamine to a solution of base in anhydrous solvent (e.g. dichloromethane).", "Slowly add tert-butyl chloroformate to the reaction mixture while stirring at low temperature (e.g. 0-5°C).", "Allow the reaction to proceed at room temperature for several hours.", "Quench the reaction with water and extract the product with an organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the desired product as a white solid." ] } | |
CAS RN |
209899-47-8 |
Product Name |
tert-butyl N-[(5-amino-2-methylphenyl)methyl]carbamate |
Molecular Formula |
C13H20N2O2 |
Molecular Weight |
236.3 |
Purity |
95 |
Origin of Product |
United States |
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